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Compound of Interest

Compound Name: Piperidine-D10 hcl

Cat. No.: B13730330

Get Quote

Executive Directive
WARNING: REGULATORY ALERT Piperidine (and its salts) is designated as a DEA List I

Chemical (21 CFR § 1310.02). While it is a common reagent in organic synthesis and NMR

standards, its status as a precursor for Schedule II controlled substances (e.g., Fentanyl, PCP)

mandates strict "cradle-to-grave" tracking.

Do not treat Piperidine-D10 HCl as standard organic waste. Disposal requires a documented

chain of custody that reconciles your initial inventory with the final waste manifest. Failure to

account for the exact mass disposed can trigger a DEA audit for diversion.

Substance Profile & Hazard Identification
Before initiating disposal, confirm the physicochemical properties of the specific isotope-labeled

compound.
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Property Specification

Chemical Name Piperidine-d10 Hydrochloride

CAS Number
339080-76-1 (Labeled) / 6091-44-7 (Unlabeled

HCl salt)

Formula C5HD10N[1] · HCl

Physical State White to off-white crystalline solid

RCRA Status
Non-listed (Characteristic Waste: Check for

D002 Corrosivity if wet; Toxic)

Primary Hazards
Acute Toxicity (Oral/Dermal), Skin Corrosion

(Category 1B)

Critical Incompatibilities
Strong Oxidizers: Reaction may generate explosive pressures.

Nitrites/Nitrating Agents: Formation of N-nitrosoamines (highly carcinogenic).

Bases: Liberates free Piperidine-D10 (flammable liquid, flash point 16°C), significantly

increasing fire risk.

Regulatory Framework
DEA List I Compliance
Unlike Schedule I-V drugs, List I chemicals do not typically require DEA Form 41 for destruction

unless they are also scheduled. However, you must maintain a continuing record (21 CFR §

1310.04).

Requirement: You must prove that the mass of Piperidine-D10 HCl purchased matches the

sum of mass consumed in reaction and mass disposed.

Action: Update your "List I Chemical Log" immediately prior to disposal. Record the exact

mass being transferred to waste.
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RCRA Waste Classification
Piperidine HCl is not P-listed or U-listed.[2] However, it must be evaluated for characteristics:

Ignitability (D001): No (as a solid salt).

Corrosivity (D002): Possible.[3] Aqueous solutions may have pH < 2.

Toxicity: High. It is best practice to manage this as Hazardous Chemical Waste regardless of

specific RCRA exemptions.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Segregation

Isolate: Do not commingle Piperidine-D10 HCl with oxidizers (e.g., permanganates, nitrates)

or reactive metals.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk for solid salts.

Liquid vs. Solid:

If Solid: Dispose of the pure salt in its original container if possible, or transfer to the HDPE

jar.

If Solution: If dissolved in water/methanol, ensure the pH is checked. If acidic, classify as

Corrosive Acid/Toxic.

Phase 2: Packaging & Labeling
Double Containment: Place the primary container into a secondary clear plastic bag (4-mil

polyethylene) to contain any potential dust or leakage.

Labeling: Apply a hazardous waste tag with the following specific data:

Constituents: "Piperidine-D10 Hydrochloride" (Do not use abbreviations like "Pip-D10").

Hazards: Check "Toxic" and "Corrosive".
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Regulatory Note: Write "DEA LIST I CHEMICAL" clearly in the comments section of the

tag.

Phase 3: Documentation & Handoff
Weigh: Record the gross weight of the container before sealing.

Log Entry: Deduct this amount from your DEA List I inventory log as "Disposal - Hazardous

Waste".

Manifest: When the licensed waste hauler (e.g., Veolia, Clean Harbors) collects the waste,

ensure the manifest lists the container. Retain this manifest for 3 years as proof of disposal

for DEA inspections.

Visual Workflows
Figure 1: DEA List I Chain of Custody
This diagram illustrates the mandatory documentation lifecycle to prevent diversion flags.

Figure 1: Chain of Custody for DEA List I Chemicals. The sum of Usage + Waste must equal Inventory.
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Figure 2: Chemical Segregation Logic
Decision tree for safe storage and packing of amine salts.
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Figure 2: Waste Segregation Decision Tree. Note the high risk of flammability if basified.
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Emergency Procedures
In the event of a spill of Piperidine-D10 HCl:

Evacuate: The dust is a severe respiratory irritant. Clear the immediate area.
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PPE: Wear a NIOSH-approved N95 or P100 respirator, nitrile gloves (double gloved), and

safety goggles.

Containment:

Solid: Cover with a dry absorbent pad or damp paper towel to minimize dust generation.

Scoop into a waste container.

Liquid: Absorb with vermiculite or sand. Do not use sawdust (combustible).

Decontamination: Clean the surface with a mild detergent and water. Do not use bleach

(hypochlorite) immediately, as it may react with amine residues to form chloramines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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